Cas no 1261825-19-7 (2,2'-Dichloro-3'-hydroxypropiophenone)

2,2'-Dichloro-3'-hydroxypropiophenone is a chlorinated aromatic ketone derivative with notable applications in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring both chloro and hydroxyl functional groups, enables selective reactivity in cross-coupling reactions and as a precursor for fine chemicals. The compound’s stability under standard conditions and well-defined purity make it suitable for controlled synthetic processes. Its utility is further enhanced by its compatibility with common solvents, facilitating handling in laboratory and industrial settings. The presence of electron-withdrawing and donating groups allows for versatile modifications, making it valuable in the development of specialized chemical entities.
2,2'-Dichloro-3'-hydroxypropiophenone structure
1261825-19-7 structure
Product Name:2,2'-Dichloro-3'-hydroxypropiophenone
CAS No:1261825-19-7
MF:C9H8Cl2O2
MW:219.06462097168
CID:4938465
Update Time:2025-05-24

2,2'-Dichloro-3'-hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Dichloro-3'-hydroxypropiophenone
    • Inchi: 1S/C9H8Cl2O2/c1-5(10)9(13)6-3-2-4-7(12)8(6)11/h2-5,12H,1H3
    • InChI Key: IIIYQLMFHRTJEG-UHFFFAOYSA-N
    • SMILES: ClC(C)C(C1C=CC=C(C=1Cl)O)=O

Computed Properties

  • Exact Mass: 217.9901349 g/mol
  • Monoisotopic Mass: 217.9901349 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3
  • Molecular Weight: 219.06

2,2'-Dichloro-3'-hydroxypropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015031127-250mg
2,2'-Dichloro-3'-hydroxypropiophenone
1261825-19-7 97%
250mg
484.80 USD 2021-06-17
Alichem
A015031127-500mg
2,2'-Dichloro-3'-hydroxypropiophenone
1261825-19-7 97%
500mg
863.90 USD 2021-06-17
Alichem
A015031127-1g
2,2'-Dichloro-3'-hydroxypropiophenone
1261825-19-7 97%
1g
1,579.40 USD 2021-06-17

Additional information on 2,2'-Dichloro-3'-hydroxypropiophenone

Comprehensive Overview of 2,2'-Dichloro-3'-hydroxypropiophenone (CAS No. 1261825-19-7)

2,2'-Dichloro-3'-hydroxypropiophenone (CAS No. 1261825-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name DCHP, belongs to the class of hydroxypropiophenones, which are known for their versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "DCHP synthesis", "1261825-19-7 applications", and "hydroxypropiophenone derivatives", highlighting its relevance in modern scientific inquiries.

The molecular structure of 2,2'-Dichloro-3'-hydroxypropiophenone features a propiophenone backbone with two chlorine atoms and a hydroxyl group strategically positioned to influence its reactivity and solubility. This configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals. Recent trends in green chemistry have also sparked interest in optimizing the synthesis of DCHP to minimize environmental impact, aligning with global sustainability goals.

One of the most frequently asked questions about CAS No. 1261825-19-7 revolves around its stability and storage conditions. Proper handling of this compound requires adherence to standard laboratory protocols, ensuring it remains effective for research purposes. Additionally, its potential role in drug discovery and material science has been a hot topic, with studies exploring its utility in creating novel polymers and bioactive agents. Keywords such as "DCHP stability" and "1261825-19-7 uses" often appear in academic and industrial searches, reflecting its broad applicability.

In the context of analytical chemistry, 2,2'-Dichloro-3'-hydroxypropiophenone is often characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods help verify its purity and structural integrity, which are critical for ensuring reproducible results in experimental settings. The compound's chromatographic behavior and spectral properties are also subjects of interest, particularly for those working in quality control and regulatory compliance.

Another area of growing interest is the potential of DCHP in catalysis and asymmetric synthesis. Its ability to act as a ligand or catalyst precursor has been explored in various reactions, including C-C bond formation and oxidation processes. This aligns with the broader demand for efficient and selective catalytic systems in industrial chemistry. Searches for "hydroxypropiophenone catalysis" and "DCHP in organic synthesis" underscore its importance in advancing synthetic methodologies.

From a commercial perspective, CAS No. 1261825-19-7 is available through specialized chemical suppliers, often in high-purity grades tailored for research and development. Pricing and availability can vary based on demand, with inquiries frequently focusing on "bulk DCHP suppliers" and "1261825-19-7 pricing". The compound's niche applications ensure it remains a sought-after material in both academic and industrial laboratories.

In summary, 2,2'-Dichloro-3'-hydroxypropiophenone (CAS No. 1261825-19-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, combined with its applicability in pharmaceutical synthesis, catalysis, and material science, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, DCHP is likely to remain a key player in the development of advanced chemical solutions.

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